Cas no 1803745-29-0 (6-Formylbenzo[d]oxazole-2-carboxylic acid)

• Product Name: 6-Formylbenzo[d]oxazole-2-carboxylic acid
• CAS No: 1803745-29-0
• MF: C₉H₅NO₄
• MW: 191.140302419662
• CID: 4818109
• Update Time: 2025-10-29

6-Formylbenzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Formylbenzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H5NO4/c11-4-5-1-2-6-7(3-5)14-8(10-6)9(12)13/h1-4H,(H,12,13)
• InChI Key： OMHNSIOEWPECJG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=CC(C=O)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 6-Formylbenzo[d]oxazole-2-carboxylic acid

Comprehensive Guide to 6-Formylbenzo[d]oxazole-2-carboxylic acid (CAS No. 1803745-29-0): Properties, Applications, and Market Insights

6-Formylbenzo[d]oxazole-2-carboxylic acid (CAS No. 1803745-29-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This heterocyclic carboxylic acid derivative features both a formyl group and a carboxyl group attached to a benzo[d]oxazole core structure, making it a versatile building block for various synthetic applications. With the increasing demand for bioactive heterocycles in drug discovery, this compound has emerged as a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 6-Formylbenzo[d]oxazole-2-carboxylic acid combines the characteristics of an aromatic system with functional groups that enable diverse chemical transformations. The presence of both aldehyde and carboxylic acid functionalities allows for selective reactions at different positions, making it particularly useful in multistep organic synthesis. Researchers have utilized this compound in the preparation of various pharmaceutical intermediates, especially in the development of kinase inhibitors and anti-inflammatory agents.

Recent studies highlight the growing importance of 6-Formylbenzo[d]oxazole-2-carboxylic acid in medicinal chemistry. Its structural features make it an excellent scaffold for designing small molecule drugs targeting various diseases. The compound's ability to participate in condensation reactions, nucleophilic additions, and metal-catalyzed couplings has expanded its utility in creating diverse molecular architectures. Pharmaceutical companies are particularly interested in its potential for developing next-generation therapeutics with improved efficacy and reduced side effects.

In material science applications, 6-Formylbenzo[d]oxazole-2-carboxylic acid serves as a precursor for functional polymers and coordination complexes. The compound's rigid aromatic structure contributes to the thermal stability of resulting materials, while its functional groups enable covalent attachment to various substrates. These properties make it valuable for creating advanced materials with specific optical or electronic characteristics, particularly in the field of organic electronics and sensor development.

The synthesis and characterization of 6-Formylbenzo[d]oxazole-2-carboxylic acid have been subjects of numerous research publications. Modern synthetic approaches focus on atom-efficient methods and green chemistry principles to improve the sustainability of its production. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity, ensuring reliable performance in downstream applications.

Market analysis indicates steady growth in demand for 6-Formylbenzo[d]oxazole-2-carboxylic acid, driven by expanding research in drug discovery and functional materials. Suppliers are responding to this demand by optimizing production processes and improving quality control measures. The compound's CAS number 1803745-29-0 serves as a unique identifier in chemical databases and procurement systems, facilitating efficient sourcing for research institutions and industrial users.

Quality specifications for 6-Formylbenzo[d]oxazole-2-carboxylic acid typically include parameters such as purity (often ≥95% by HPLC), appearance (usually off-white to light yellow powder), and moisture content. Storage recommendations generally suggest keeping the compound in a cool, dry environment protected from light to maintain stability. Proper handling procedures should be followed, including the use of appropriate personal protective equipment when working with this chemical.

Future research directions for 6-Formylbenzo[d]oxazole-2-carboxylic acid include exploring its potential in bioconjugation chemistry and catalytic applications. The compound's unique structural features position it as a promising candidate for developing targeted drug delivery systems and molecular probes. As synthetic methodologies continue to advance, we can expect to see expanded applications of this versatile building block across multiple scientific disciplines.

For researchers seeking high-quality 6-Formylbenzo[d]oxazole-2-carboxylic acid, it is essential to source the material from reputable suppliers who provide comprehensive analytical data. The compound's growing importance in medicinal chemistry and materials science ensures its continued relevance in scientific research and industrial applications. With ongoing developments in synthetic organic chemistry, the utility of this benzo[d]oxazole derivative is likely to expand further in the coming years.